Clarithromycin Impurity G (Mixture of Z and E Isomers)
CAS No.: 107216-09-1
Cat. No.: VC0194053
Molecular Formula: C39H72N2O13
Molecular Weight: 777.01
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 107216-09-1 |
|---|---|
| Molecular Formula | C39H72N2O13 |
| Molecular Weight | 777.01 |
Introduction
Chemical Structure and Relationship to Parent Compounds
Molecular Composition
Clarithromycin Impurity G possesses the molecular formula C39H72N2O13 with a calculated molecular weight of approximately 777.0 g/mol (with slight variations in reported values ranging from 776.99458 to 777.01 g/mol) . This complex structure contains multiple stereogenic centers, including 18 defined atom stereocenters and 1 defined bond stereocenter, contributing to its stereochemical complexity .
Structural Relationship to Clarithromycin and Erythromycin
Clarithromycin Impurity G is structurally derived from erythromycin, specifically as a modified form of 6-O-methylerythromycin with an O-methyloxime group at position 9 . Clarithromycin itself (CAS: 81103-11-9) is a semisynthetic macrolide antibiotic derived from erythromycin through chemical modification, primarily by methylation of the hydroxyl group at position 6 of the macrolide ring .
The relationship between these compounds can be traced to erythromycin, which is a natural antibiotic produced by the actinomycete Streptomyces erythreus . The structural modifications in Clarithromycin Impurity G represent specific chemical changes that can occur during the synthesis or degradation of clarithromycin, resulting in this particular impurity profile.
Isomerism: Understanding Z and E Configurations
Stereochemical Characteristics
Physical and Chemical Properties
Basic Physical Properties
Clarithromycin Impurity G exhibits several key physical properties that are important for its characterization and analysis. These include:
| Property | Value | Note |
|---|---|---|
| Molecular Weight | 776.99-777.01 g/mol | Slight variations in reported values |
| Density | 1.23±0.1 g/cm³ | Predicted value |
| Boiling Point | 812.6±75.0 °C | Predicted value |
| pKa | 13.18±0.70 | Predicted value |
These physical parameters, particularly the predicted values, provide important insights into the behavior of this compound in various pharmaceutical contexts .
Structural and Chemical Properties
The compound possesses several notable structural features that influence its chemical behavior:
| Property | Value |
|---|---|
| Hydrogen Bond Donor Count | 4 |
| Hydrogen Bond Acceptor Count | 15 |
| Rotatable Bond Count | 9 |
| Topological Polar Surface Area | 187 |
| Heavy Atom Count | 54 |
| Complexity | 1240 |
The relatively high values for hydrogen bond acceptors and polar surface area indicate significant potential for intermolecular interactions, which may influence its solubility, crystal structure, and behavior in biological systems .
Regulatory Significance and Pharmacopoeial Status
European Pharmacopoeia Classification
Clarithromycin Impurity G is officially recognized as a European Pharmacopoeia (EP) impurity, as indicated by its designation as "Clarithromycin EP Impurity G." This recognition signifies its importance in pharmaceutical quality control and regulatory compliance for clarithromycin products marketed in regions following European Pharmacopoeia standards .
Comparison with Other Clarithromycin Impurities
Clarithromycin Impurity G is one of several identified impurities associated with clarithromycin. The comprehensive impurity profile for clarithromycin includes impurities designated from A through R, each with distinct chemical structures and origins .
| Impurity | CAS Number | Molecular Formula | Molecular Weight (g/mol) |
|---|---|---|---|
| Clarithromycin EP Impurity G | 127182-44-9 | C39H72N2O13 | 777.0 |
| Clarithromycin EP Impurity C | 127253-06-9 | C38H70N2O13 | 763.0 |
| Clarithromycin EP Impurity D | 101666-68-6 | C37H67NO13 | 733.9 |
| Clarithromycin EP Impurity E | 81103-14-2 | C39H71NO13 | 762.0 |
| Clarithromycin EP Impurity F | 128940-83-0 | C39H71NO13 | 762.0 |
This comparative analysis highlights the structural relationships among various clarithromycin impurities, with Impurity G notable for its unique nitrogen content (containing two nitrogen atoms) and slightly higher molecular weight compared to some other impurities .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume